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Compound of Interest

Compound Name: CP-865569

CAS No.: 478833-25-9

Cat. No.: B12771284

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-865569 is a potent and selective small molecule inhibitor of the Janus kinase 3 (JAK3), a

critical enzyme in the signaling pathways of several cytokines essential for lymphocyte

proliferation and function. By blocking the ATP-binding site of JAK3, CP-865569 effectively

abrogates the downstream signaling cascade involving the Signal Transducer and Activator of

Transcription (STAT) proteins. This inhibition leads to the suppression of immune cell

activation, making CP-865569 a compound of significant interest for the study of autoimmune

disorders, organ transplant rejection, and hematological malignancies.

The following application notes provide detailed protocols for assessing the cytotoxic and

cytostatic effects of CP-865569 on various cell lines using two common cell viability assays: the

MTT assay and the CellTiter-Glo® Luminescent Cell Viability Assay. The MTT assay is a

colorimetric method that measures cellular metabolic activity, while the CellTiter-Glo® assay

quantifies ATP, an indicator of metabolically active cells.
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Mechanism of Action: JAK3-STAT Signaling
Pathway
CP-865569 exerts its effects by inhibiting the JAK3 kinase, which is predominantly expressed

in hematopoietic cells. Upon cytokine binding to their receptors, JAK3 is activated through

phosphorylation, which in turn phosphorylates STAT proteins. Phosphorylated STATs then

dimerize and translocate to the nucleus, where they act as transcription factors to regulate the

expression of genes involved in cell proliferation, differentiation, and survival. CP-865569's

inhibition of JAK3 blocks this entire cascade.
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Caption: Inhibition of the JAK3-STAT signaling pathway by CP-865569.
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Data Presentation: In Vitro Efficacy of CP-865569
The anti-proliferative activity of CP-865569 is typically quantified by its half-maximal inhibitory

concentration (IC50), which represents the concentration of the compound required to inhibit

cell growth by 50%. The following table summarizes representative IC50 values of CP-865569
in various cancer cell lines.

Cell Line Cancer Type Assay Type
Incubation
Time (hours)

IC50 (nM)

Jurkat T-cell Leukemia MTT 72 150

Ramos
Burkitt's

Lymphoma
CellTiter-Glo® 48 250

HL-60
Promyelocytic

Leukemia
MTT 72 800

K562

Chronic

Myelogenous

Leukemia

CellTiter-Glo® 48 >10,000

PBMC
Normal

Peripheral Blood
MTT 72 >20,000

Disclaimer: The data presented in this table is for illustrative purposes only and may not

represent actual experimental results.

Experimental Protocols
MTT Cell Viability Assay
This protocol is designed for a 96-well plate format but can be adapted for other formats.

Materials and Reagents:

Cancer cell line of interest

Appropriate complete growth medium (e.g., RPMI-1640 with 10% FBS)
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CP-865569 stock solution (e.g., 10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Sterile 96-well flat-bottom plates

Humidified incubator (37°C, 5% CO₂)

Microplate reader (absorbance at 570 nm)

1. Seed Cells
(e.g., 5,000 cells/well)

Incubate 24h

2. Treat with CP-865569
(serial dilutions)
Incubate 48-72h

3. Add MTT Reagent
(10 µL/well)

Incubate 2-4h

4. Solubilize Formazan
(100 µL/well)

5. Measure Absorbance
(570 nm)

6. Analyze Data
(Calculate % Viability & IC50)
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Caption: General workflow for the MTT cell viability assay with CP-865569.

Detailed Steps:

Cell Seeding:

Harvest exponentially growing cells and perform a cell count.

Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000

cells/well) in 100 µL of complete medium.

Incubate the plate for 24 hours to allow for cell attachment and recovery.

Compound Treatment:

Prepare serial dilutions of the CP-865569 stock solution in complete cell culture medium to

achieve the desired final concentrations (e.g., 0.1 nM to 100 µM).

Include the following controls:

Vehicle Control: Cells treated with medium containing the same final concentration of

DMSO as the highest drug concentration (represents 100% viability).

Blank Control: Wells containing only culture medium (no cells) for background

absorbance.

Carefully remove the medium from the wells and replace it with 100 µL of the medium

containing the appropriate concentrations of CP-865569 or vehicle control.

Incubate the plate for the desired time periods (e.g., 48 or 72 hours).

MTT Addition and Incubation:

After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final

concentration of 0.5 mg/mL).[1]
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Incubate the plate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple

formazan crystals.[2]

Formazan Solubilization:

Carefully remove the medium from the wells without disturbing the formazan crystals.

Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

Incubate the plate at room temperature in the dark for at least 2 hours with gentle shaking

to ensure complete solubilization.

Absorbance Measurement and Data Analysis:

Measure the absorbance of each well at 570 nm using a microplate reader.

Subtract the average absorbance of the blank wells from all other wells.

Calculate the percentage of cell viability for each treatment concentration relative to the

vehicle control.

Plot the percentage of cell viability against the log of the CP-865569 concentration to

determine the IC50 value.

CellTiter-Glo® Luminescent Cell Viability Assay
This protocol is based on the Promega CellTiter-Glo® assay and is designed for a 96-well plate

format.

Materials and Reagents:

Cancer cell line of interest

Appropriate complete growth medium

CP-865569 stock solution (e.g., 10 mM in DMSO)

CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)
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Sterile, opaque-walled 96-well plates

Humidified incubator (37°C, 5% CO₂)

Luminometer

1. Seed Cells
(opaque-walled plate)

Incubate 24h

2. Treat with CP-865569
(serial dilutions)
Incubate 48-72h

3. Equilibrate Plate
(Room Temperature, 30 min)

4. Add CellTiter-Glo® Reagent
(Volume equal to medium)

5. Mix & Incubate
(2 min shake, 10 min RT)

6. Measure Luminescence

7. Analyze Data
(Calculate % Viability & IC50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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